4'-Methylniridazole

• CAS RN: 10560-76-6
• Molecular Formula: C7H8N4O3S
• Molecular Weight: 228.23 g/mol
• IUPAC Name: 1-(4-methyl-5-nitro-1,3-thiazol-2-yl)imidazolidin-2-one
• InChI: InChI=1S/C7H8N4O3S/c1-4-5(11(13)14)15-7(9-4)10-3-2-8-6(10)12/h2-3H2,1H3,(H,8,12)
• InChI Key: GMKNQJJFSITQAM-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=N1)N2CCNC2=O)[N+](=O)[O-]
• synonyms: 4'-methylniridazole; 4'-MNDZ

Description

4-methylimidazole (4-MEI) is a chemical compound that is used in the production of caramel coloring in food and beverage industries. It is formed during the Maillard reaction, which occurs when amino acids and reducing sugars are heated together. 4-MEI has been identified as a potential carcinogen by the International Agency for Research on Cancer (IARC) and the National Toxicology Program (NTP). However, its mechanism of action and physiological effects are still not fully understood.

Mechanism Of Action

The mechanism of action of 4'-Methylniridazole is not well understood. However, it is believed that it induces DNA damage and mutagenesis, leading to the development of cancer. It may also interfere with cellular signaling pathways and induce oxidative stress.

Biochemical And Physiological Effects

4'-Methylniridazole has been shown to induce oxidative stress and DNA damage in vitro and in vivo. It also alters gene expression and cellular signaling pathways. In addition, it has been shown to induce inflammation and cell death.

Advantages And Limitations For Lab Experiments

One advantage of studying 4'-Methylniridazole is that it is a well-characterized compound that can be synthesized easily. It is also relatively stable and can be stored for long periods of time. However, its toxicity and potential carcinogenicity make it difficult to conduct experiments in vivo. In addition, its mechanism of action and physiological effects are still not fully understood.

Future Directions

There are several future directions for 4'-Methylniridazole research. One area of interest is the development of new methods for detecting 4'-Methylniridazole in food and beverage products. Another area of interest is the identification of biomarkers for 4'-Methylniridazole exposure and its potential health effects. In addition, further studies are needed to elucidate its mechanism of action and the physiological effects of 4'-Methylniridazole. This will help to better understand its potential health risks and inform regulatory decisions regarding its use in food and beverage industries.
Conclusion
4'-Methylniridazole is a chemical compound that is used in the production of caramel coloring in food and beverage industries. It has been identified as a potential carcinogen by the IARC and NTP. Its mechanism of action and physiological effects are still not fully understood. However, it has been shown to induce DNA damage and mutagenesis, leading to the development of cancer. Further research is needed to better understand its potential health risks and inform regulatory decisions regarding its use in food and beverage industries.

Synthesis Methods

4'-Methylniridazole can be synthesized by reacting 4-methylimidazole with formaldehyde in the presence of an acid catalyst. The reaction yields 4'-Methylniridazole and water. The purity of the final product can be improved by recrystallization.

Scientific Research Applications

4'-Methylniridazole has been extensively studied for its potential health effects. It has been shown to induce lung tumors in mice and rats when administered orally or by inhalation. It has also been linked to the development of cancer in humans. Therefore, its use in food and beverage industries has been a major concern for public health.